Cas no 1806908-29-1 (5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid
• CAS No: 1806908-29-1
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4875180
• Update Time: 2025-06-09

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid

• Inchi： 1S/C9H5F2IN2O2/c10-9(11)8-5(1-6(15)16)7(12)4(2-13)3-14-8/h3,9H,1H2,(H,15,16)
• InChI Key： FGRSTECKMPJUEB-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS No. 1806908-29-1): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS No. 1806908-29-1) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the synthesis, properties, and potential applications of 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid, highlighting recent advancements and research findings.

Synthesis of 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid:

The synthesis of 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid involves a multi-step process that combines various chemical reactions to achieve the desired structure. One common approach involves the sequential transformation of a pyridine derivative through a series of functional group manipulations. The initial step typically involves the introduction of the cyano group, followed by the difluoromethyl and iodine substituents. Recent studies have explored the use of transition-metal-catalyzed reactions to enhance the efficiency and selectivity of these transformations.

A notable method for synthesizing 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid involves the palladium-catalyzed coupling reaction between a 4-bromo-pyridine derivative and an appropriate cyanide source. This reaction is often carried out under mild conditions and can be optimized to achieve high yields and excellent selectivity. The subsequent introduction of the difluoromethyl group can be achieved through a radical fluorination reaction, while the iodination step can be performed using iodine or an iodinating agent such as NIS (N-Iodosuccinimide).

Physical and Chemical Properties:

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid is a solid compound with a molecular weight of 377.07 g/mol. It exhibits characteristic properties that make it suitable for various applications in medicinal chemistry. The presence of the cyano group imparts significant electronic effects, enhancing the compound's reactivity and stability. The difluoromethyl substituent contributes to its lipophilicity and metabolic stability, while the iodine atom provides a versatile handle for further functionalization.

The solubility of 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid in organic solvents such as DMSO (dimethyl sulfoxide) and DMF (dimethylformamide) is relatively high, making it amenable to various chemical reactions and biological assays. Its melting point is around 160°C, and it is stable under standard laboratory conditions.

Biological Activity and Potential Applications:

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid has shown promising biological activity in several areas of medicinal chemistry. One of its key applications is as a lead compound for the development of novel drugs targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease processes, such as kinases and proteases.

In particular, 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid has been investigated for its anti-cancer properties. Research has shown that it can selectively inhibit cancer cell growth by targeting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for developing drugs that can penetrate tumor tissues effectively.

Beyond cancer research, 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid has also been explored for its potential in treating neurological disorders. Studies have indicated that it can modulate neurotransmitter systems and influence neuronal function, suggesting its utility in developing therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Current Research Trends:

The ongoing research on 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid is focused on optimizing its pharmacological properties and expanding its therapeutic applications. One area of active investigation is the development of prodrugs that can enhance the bioavailability and reduce the side effects associated with this compound. Prodrug strategies involve modifying the structure to improve solubility or stability while ensuring that the active form is released upon metabolism in vivo.

Another promising direction is the use of computational methods to predict the binding interactions between 5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid and target proteins. Molecular docking studies have provided valuable insights into the binding modes and affinity profiles, guiding rational drug design efforts.

Conclusion:

5-Cyano-2-(difluoromethyl)-4-iodopyridine-3-acetic acid (CAS No. 1806908-29-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery, with applications ranging from cancer therapy to neurological disorders. Ongoing research continues to uncover new insights into its biological activity and optimize its pharmacological properties, paving the way for future therapeutic advancements.